Cas no 67061-67-0 (2-Chloro-7-methoxynaphthalene)

• Product Name: 2-Chloro-7-methoxynaphthalene
• CAS No: 67061-67-0
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• CID: 965314
• PubChem ID: 605993
• Update Time: 2025-06-08

2-Chloro-7-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• naphthalene, 2-chloro-7-methoxy- (9ci)
• 2-Chloro-7-methoxynaphthalene
• NAPHTHALENE, 2-CHLORO-7-METHOXY-
• 1H-Xanthene,2-chloro-9,9a-dihydro-7,9a-dimethyl
• 2-Chlor-7,9a-dimethyl-1,9a-dihydroxanthen
• 2-Chlor-7-methoxy-naphthalin
• JSKREHPBRWAYNT-UHFFFAOYSA-N
• Naphthalene,2-chloro-7-methoxy-(9ci)
• Naphthalene,2-chloro-7-methoxy-
• SCHEMBL8749477
• N14595
• 67061-67-0

• Inchi： 1S/C11H9ClO/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h2-7H,1H3
• InChI Key： JSKREHPBRWAYNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C(C=C2C=1)OC

Computed Properties

• Exact Mass: 192.03400
• Monoisotopic Mass: 192.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.50180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 2-Chloro-7-methoxynaphthalene

Recent Advances in the Application of 2-Chloro-7-methoxynaphthalene (CAS: 67061-67-0) in Chemical Biology and Pharmaceutical Research

2-Chloro-7-methoxynaphthalene (CAS: 67061-67-0) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates and fluorescent probes. Recent studies have explored its utility in medicinal chemistry, materials science, and biochemical assays, highlighting its importance in advancing scientific discovery.

One of the most notable applications of 2-Chloro-7-methoxynaphthalene is its role as a building block in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The researchers utilized the chloro and methoxy functional groups to introduce further modifications, leading to enhanced binding affinity and selectivity for target proteins.

In addition to its pharmaceutical applications, 2-Chloro-7-methoxynaphthalene has been employed in the design of fluorescent probes for biological imaging. A recent publication in Analytical Chemistry reported the synthesis of a naphthalene-based probe derived from this compound, which exhibited excellent photostability and sensitivity for detecting reactive oxygen species (ROS) in live cells. This advancement opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Furthermore, the compound's unique electronic properties have made it a subject of interest in materials science. Researchers have incorporated 2-Chloro-7-methoxynaphthalene into organic semiconductors and luminescent materials, leveraging its ability to facilitate charge transport and emit light under specific conditions. These findings were detailed in a 2022 article in Advanced Materials, which highlighted the compound's potential for use in optoelectronic devices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Chloro-7-methoxynaphthalene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach published in Organic Process Research & Development in 2023 proposed a catalytic method that minimizes waste and energy consumption, making the production process more sustainable.

In conclusion, 2-Chloro-7-methoxynaphthalene (CAS: 67061-67-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to materials science, underscore its importance in advancing scientific and technological innovation. Future research will likely explore new derivatives and applications, further expanding its utility in these fields.